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Compound of Interest

Compound Name: 2,3,4,6-Tetrachloroanisole

Cat. No.: B186961

Essential Safety and Handling Guide for 2,3,4,6-
Tetrachloroanisole

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2,3,4,6-Tetrachloroanisole
(TeCA). Adherence to these procedures is essential for ensuring laboratory safety and
minimizing exposure risk. TeCA is a chlorinated aromatic ether utilized in food science and
environmental research as an analytical standard for identifying off-flavors, such as "cork taint"
in wine.[1][2][3]

Hazard Identification

2,3,4,6-Tetrachloroanisole is a chemical that requires careful handling due to its potential
hazards. According to safety data, it may cause skin irritation, serious eye irritation, and
respiratory irritation.[1][4]

GHS Precautionary Statements:

¢ Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4] Use only outdoors or
in a well-ventilated area.[4] Wear protective gloves, protective clothing, eye protection, and
face protection.[4]

» Response: Detailed first aid measures are necessary in case of exposure.[4] If skin irritation
occurs, seek medical help.[4] If in eyes, rinse cautiously with water for several minutes and
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remove contact lenses if present.[4] If inhaled, move the person to fresh air.[4]

o Storage: Store in a well-ventilated place with the container tightly closed and locked up.[4]

o Disposal: Dispose of contents and container at an approved waste disposal facility in
accordance with local, regional, and national regulations.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent contact and inhalation. The following
equipment must be worn when handling 2,3,4,6-Tetrachloroanisole:

o Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior
to use.[4] The selected gloves must satisfy the specifications of EU Directive 89/686/EEC
and the standard EN 374 derived from it.[4]

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US).[4] A face shield may also be necessary.

o Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[4] A lab coat or
coveralls should be worn to prevent skin contact.

o Respiratory Protection: If working in an area with inadequate ventilation or where
dusts/aerosols may form, wear NIOSH/MSHA approved respiratory protection.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:
o Ensure a well-ventilated workspace, such as a chemical fume hood.[4]

o Assemble all necessary materials, including the chemical, glassware, and non-sparking
tools.[4]

o Inspect all required PPE for integrity and don it correctly.
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o Locate the nearest emergency exits, safety shower, and eyewash station.[4]

e Handling and Use:

[e]

Handle the substance in a well-ventilated place to avoid the formation of dust and
aerosols.[4]

[e]

Avoid all contact with skin and eyes.[4]

o

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

[¢]

Keep the container tightly closed when not in use.[4]
e Post-Handling:

o Wash hands and any exposed skin thoroughly with soap and plenty of water after
handling.[4]

o Decontaminate the work area.

o Carefully remove and properly store or dispose of PPE. Contaminated clothing should be
taken off immediately and washed before reuse.[4]

Disposal Plan

o Waste Collection:

o Collect waste material in its original container or a suitable, labeled, and sealed container.
Do not mix with other waste.

o Handle uncleaned containers as you would the product itself.
o Storage Pending Disposal:

o Store waste containers in a designated, cool, dry, and well-ventilated area, away from
incompatible materials.[4]

» Final Disposal:
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o Dispose of the waste at an appropriate and approved treatment and disposal facility.[4]

o All disposal practices must be in accordance with applicable federal, state, and local laws
and regulations.[4][5]

Quantitative Data Summary

The following table summarizes key quantitative information for 2,3,4,6-Tetrachloroanisole.

Property Value Reference
Chemical Formula C7H4Cl2aO [4]
Molecular Weight 245.92 g/mol [4]

CAS Number 938-22-7 [4]
Appearance Solid N/A

Flash Point 114.8 °C [4]

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of accidental exposure.

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration and seek immediate medical attention.[4]

e In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water. Consult a doctor if irritation occurs.[4]

» In Case of Eye Contact: Rinse cautiously and thoroughly with pure water for at least 15
minutes.[4] Remove contact lenses if present and easy to do so.[4] Continue rinsing and
consult a doctor.[4]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and call a doctor or Poison Control Center immediately.

[4]
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Caption: Workflow for the safe handling and disposal of 2,3,4,6-Tetrachloroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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